3α,12-α-Dihydroxy-7-diazirdinecholanic Acid
3α,12-α-Dihydroxy-7-diazirdinecholanic Acid
Brand Name:
Vulcanchem
CAS No.:
86933-63-3
VCID:
VC0017225
InChI:
InChI=1S/C24H40N2O4/c1-13(4-7-20(29)30)16-5-6-17-21-18(11-19(28)23(16,17)3)22(2)9-8-15(27)10-14(22)12-24(21)25-26-24/h13-19,21,25-28H,4-12H2,1-3H3,(H,29,30)/t13?,14?,15-,16?,17?,18?,19+,21?,22+,23-/m1/s1
SMILES:
CC(CCC(=O)O)C1CCC2C1(C(CC3C2C4(CC5C3(CCC(C5)O)C)NN4)O)C
Molecular Formula:
C₂₄H₄₀N₂O₄
Molecular Weight:
420.59
3α,12-α-Dihydroxy-7-diazirdinecholanic Acid
CAS No.: 86933-63-3
Reference Standards
VCID: VC0017225
Molecular Formula: C₂₄H₄₀N₂O₄
Molecular Weight: 420.59
CAS No. | 86933-63-3 |
---|---|
Product Name | 3α,12-α-Dihydroxy-7-diazirdinecholanic Acid |
Molecular Formula | C₂₄H₄₀N₂O₄ |
Molecular Weight | 420.59 |
IUPAC Name | 4-[(3R,10S,12S,13R)-3,12-dihydroxy-10,13-dimethylspiro[1,2,3,4,5,6,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-7,3'-diaziridine]-17-yl]pentanoic acid |
Standard InChI | InChI=1S/C24H40N2O4/c1-13(4-7-20(29)30)16-5-6-17-21-18(11-19(28)23(16,17)3)22(2)9-8-15(27)10-14(22)12-24(21)25-26-24/h13-19,21,25-28H,4-12H2,1-3H3,(H,29,30)/t13?,14?,15-,16?,17?,18?,19+,21?,22+,23-/m1/s1 |
SMILES | CC(CCC(=O)O)C1CCC2C1(C(CC3C2C4(CC5C3(CCC(C5)O)C)NN4)O)C |
Synonyms | (3α,5β,12α)-3,12-Dihydroxy-spiro[cholane-7,3’-diaziridin]-24-oic Acid; (3α,5β,12α)-7-Hydrazi-3,12-dihydroxy-cholan-24-oic Acid; |
PubChem Compound | 45039035 |
Last Modified | Nov 11 2021 |
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